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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy Nevirapine-d3 is the deuterated form of 2-Hydroxy Nevirapine, a primary
metabolite of the non-nucleoside reverse transcriptase inhibitor (NNRTI) Nevirapine.
Nevirapine is a cornerstone medication in the treatment of HIV-1 infection. The introduction of
three deuterium atoms into the 2-Hydroxy Nevirapine structure renders it an ideal internal
standard for use in quantitative bioanalytical methods, particularly liquid chromatography-
tandem mass spectrometry (LC-MS/MS). Its near-identical physicochemical properties to the
endogenous analyte, but distinct mass, allow for precise and accurate quantification of 2-
Hydroxy Nevirapine in complex biological matrices. This technical guide provides a
comprehensive overview of 2-Hydroxy Nevirapine-d3, including its chemical properties,
synthesis, metabolism, and application in experimental protocols.

Core Data Presentation
Chemical and Physical Properties
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Property Value Reference

11-Cyclopropyl-5,11-dihydro-2-
) hydroxy-4-(methyl-d3)-6H- Inferred from 3-Hydroxy
Chemical Name o o
dipyrido[3,2-b:2',3"-e][1] Nevirapine-d3 structure

[2]diazepin-6-one

Molecular Formula C15H11D3N40O2 [3]

Molecular Weight 285.32 g/mol [3]

CAS Number 254889-31-1 (unlabeled) [3]
White to off-white solid

Appearance General knowledge
(presumed)

Soluble in organic solvents
Solubility such as methanol and General knowledge

acetonitrile

Quantitative Analytical Data
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Parameter Matrix

Method

Value

Reference

Lower Limit of

Quantification

(LLOQ) for 2- Human Plasma
Hydroxy

Nevirapine

LC/MS/MS

1 ng/mL

[4]

Lower Limit of

Quantification

(LLOQ) for 2- Human Hair
Hydroxy

Nevirapine

LC-MS/MS

6 pg/mg

[5]

Limit of Detection
(LOD) for 2-
Hydroxy

Human Hair

Nevirapine

LC-MS/MS

2 pg/mg

[5]

Mass Transition
(m/z) for 2-
Hydrox
Y ] y Baboon Serum
Nevirapine
(Precursor —

Product)

LC/MS/MS

283.0 - 161.2

[6]

Pharmacokinetic Parameters of Nevirapine Metabolites

The following table summarizes pharmacokinetic parameters for Nevirapine and its

hydroxylated metabolites from a study in HIV-negative African American adults after a single

200 mg oral dose.
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2- 3- 8- 12-
Parameter Nevirapine Hydroxynev Hydroxynev Hydroxynev Hydroxynev
irapine irapine irapine irapine
Cmax 1559 (1016-
20 (14-36) 16 (12-25) 11 (8-16) 48 (32-108)
(ng/mL) 2180)
Tmax (hr) 4 (2-6) 8 (4-24) 8 (4-24) 8 (4-24) 8 (4-24)
134,800
AUC (83,100 1,490 (980- 1,180 (820- 820 (560- 3,940 (2,330-
(ng-hr/mL) ’ 3,100) 2,010) 1,280) 9,910)
269,900)

Half-life (hr) 99 (53-217)  85(46-198) 79 (49-165) 83 (48-187) 90 (51-201)

Values are presented as median (range). Data extracted from[1].

Experimental Protocols
Synthesis of 2-Hydroxy Nevirapine-d3

While a specific, detailed protocol for the synthesis of 2-Hydroxy Nevirapine-d3 is not readily
available in the public domain, a plausible synthetic route can be inferred from the synthesis of
Nevirapine and its metabolites, coupled with standard deuteration techniques. The synthesis
would likely involve two key stages: the synthesis of the 2-Hydroxy Nevirapine backbone and
the introduction of the deuterated methyl group.

Stage 1: Synthesis of a Precursor for 2-Hydroxy Nevirapine

The synthesis of the core structure would likely follow established methods for creating the
dipyridodiazepine ring system of Nevirapine, with modifications to introduce the hydroxyl group
at the 2-position. This could involve the condensation of a substituted aminopyridine with a
suitable pyridine derivative.[1][7][8]

Stage 2: Introduction of the Deuterated Methyl Group

The introduction of the trideuteriomethyl (-CDs) group is a critical step. This is typically
achieved by using a deuterated methylating agent, such as iodomethane-ds (CDsl) or dimethyl
sulfate-des ((CD3)2S0a4), to alkylate a suitable precursor. For instance, a precursor molecule
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lacking the 4-methyl group could be synthesized and then methylated using the deuterated
reagent.

General Deuteration Principle:

Deuterated internal standards are synthesized to be chemically identical to the analyte, with the
exception of the isotopic substitution. The position of the deuterium atoms is chosen to be
stable and not prone to exchange under analytical conditions. The methyl group is a common
site for deuteration in drug molecules.

Quantification of 2-Hydroxy Nevirapine in Biological
Matrices using LC-MS/MS with 2-Hydroxy Nevirapine-d3
as an Internal Standard

This protocol describes a general method for the analysis of 2-Hydroxy Nevirapine in plasma,
adapted from established procedures for Nevirapine and its metabolites.[4][6]

1. Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample, add 200 uL of acetonitrile containing a known concentration of
2-Hydroxy Nevirapine-d3 (e.g., 10 ng/mL).

» Vortex the mixture for 30 seconds to precipitate proteins.
e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

¢ Reconstitute the residue in 100 pL of the mobile phase.
2. LC-MS/MS Analysis
e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 5 pm).

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12419583?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32065749/
https://www.researchgate.net/figure/The-chemical-structures-of-nevirapine-2-hydroxy-nevirapine-3-hydroxy-nevirapine-and_fig2_265844235
https://www.benchchem.com/product/b12419583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational

Check Availability & Pricing

& Exploratory

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

o Flow Rate: 0.2 mL/min.

o Injection Volume: 10 pL.

e Tandem Mass Spectrometry (MS/MS):

o

[¢]

o

lonization Mode: Positive Electrospray lonization (ESI+).
Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (Hypothetical):

» 2-Hydroxy Nevirapine: m/z 283.1 — [Product lon] (e.g., 161.2 as seen in baboon
studies|[6])

» 2-Hydroxy Nevirapine-d3: m/z 286.1 — [Corresponding Product lon]

(¢]

Instrumentation: A triple quadrupole mass spectrometer.

3. Data Analysis

o Quantify the concentration of 2-Hydroxy Nevirapine by calculating the peak area ratio of the

analyte to the internal standard (2-Hydroxy Nevirapine-d3).

o Generate a calibration curve using known concentrations of 2-Hydroxy Nevirapine spiked

into the same biological matrix.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Metabolic pathway of Nevirapine to 2-Hydroxy Nevirapine.
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Caption: Experimental workflow for a pharmacokinetic study using a deuterated internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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